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Compound of Interest

Compound Name: 6-Azauracil

Cat. No.: B1665927

The proper disposal of 6-Azauracil, a compound utilized in life sciences research as a growth
inhibitor, is crucial for maintaining laboratory safety and environmental compliance.[1] This
guide provides essential, step-by-step procedures for the safe handling and disposal of 6-
Azauracil waste, catering to researchers, scientists, and drug development professionals.
Adherence to these guidelines, in conjunction with your institution's specific protocols, is
paramount.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure you are equipped with the appropriate
Personal Protective Equipment (PPE). Standard laboratory PPE for handling 6-Azauracil
includes:

e Gloves: Chemical-resistant gloves are mandatory. For handling cytotoxic or antineoplastic
agents, double gloving may be recommended.[2]

o Eye Protection: Safety glasses or goggles to prevent splashes.[3]
e Lab Coat: A dedicated lab coat to protect from contamination.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation exposure.[4]

Step-by-Step Disposal Procedure
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The disposal of 6-Azauracil and its associated waste must be managed through your
institution's Environmental Health and Safety (EHS) office or equivalent hazardous waste
program.[5][6] Do not dispose of 6-Azauracil down the drain or in regular trash.[7][8]

e Segregation of Waste:

o

Properly segregate 6-Azauracil waste from other laboratory waste streams.[7][9]

o Solid Waste: Collect solid 6-Azauracil powder, contaminated lab materials (e.g., weigh
boats, pipette tips, gloves), and spill cleanup materials in a designated, clearly labeled
hazardous waste container.[9][10]

o Liquid Waste: Aqueous solutions containing 6-Azauracil should be collected in a separate,
sealed, and clearly labeled hazardous waste container. Do not mix with other solvent
wastes unless explicitly permitted by your EHS office.[9]

o Sharps Waste: Needles, syringes, or other sharps contaminated with 6-Azauracil must be
disposed of in a designated sharps container for hazardous waste.[2]

o Container Labeling:

o All waste containers must be accurately and clearly labeled with "Hazardous Waste" and
the full chemical name, "6-Azauracil.”

o Include the concentration and any other components of the waste mixture.
o Ensure the container is kept closed when not in use.
o Storage of Waste:

o Store waste containers in a designated satellite accumulation area (SAA) within the
laboratory.[2]

o Ensure the storage area is secure and away from general laboratory traffic.
o Store below +30°C.[1][10]

e Arranging for Disposal:
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o Contact your institution's EHS office to schedule a pickup for the hazardous waste.

o Follow all institutional procedures for waste manifest and pickup.

Quantitative Data Summary

While specific quantitative disposal limits for 6-Azauracil are determined by local and

institutional regulations, the following table summarizes key physicochemical properties

relevant to its handling and storage.

Property Value Citation(s)
CAS Number 461-89-2 [1][3]
Molecular Weight 113.07 g/mol [3]
Melting Point 274-275 °C [1][3]

Partly soluble in water,
Solubility ethanol, DMSO. Solublein1 M [1]

NH40H (50 mg/ml).
Storage Temperature Below +30°C [1][10]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 6-Azauracil

waste in a laboratory setting.
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Caption: Logical workflow for the proper disposal of 6-Azauracil waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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